Cas no 62359-77-7 (1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-(1,1-dimethylethyl)-2-oxo-)

• Product Name: 1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-(1,1-dimethylethyl)-2-oxo-
• CAS No: 62359-77-7
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 447989
• PubChem ID: 71387238
• Update Time: 2025-04-19

1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-(1,1-dimethylethyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-(1,1-dimethylethyl)-2-oxo-
• 8-tert-butyl-2-oxo-1-oxaspiro[4.5]decane-4-carboxylic acid
• 8-(tert-Butyl)-2-oxo-1-oxaspiro[4.5]decane-4-carboxylic acid
• DTXSID00809373
• 62359-77-7

• Inchi： 1S/C14H22O4/c1-13(2,3)9-4-6-14(7-5-9)10(12(16)17)8-11(15)18-14/h9-10H,4-8H2,1-3H3,(H,16,17)
• InChI Key： VJWLOZJZIFSQRK-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)O)C21CCC(C(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 254.15186
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6